Cas no 1521115-42-3 (methyl({3-[1-(pyrazin-2-yl)-1H-pyrazol-4-yl]propyl})amine)

• Product Name: methyl({3-[1-(pyrazin-2-yl)-1H-pyrazol-4-yl]propyl})amine
• CAS No: 1521115-42-3
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 5577089
• Update Time: 2025-11-02

methyl({3-[1-(pyrazin-2-yl)-1H-pyrazol-4-yl]propyl})amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanamine, N-methyl-1-(2-pyrazinyl)-
• methyl({3-[1-(pyrazin-2-yl)-1h-pyrazol-4-yl]propyl})amine
• methyl({3-[1-(pyrazin-2-yl)-1H-pyrazol-4-yl]propyl})amine

• Inchi： 1S/C11H15N5/c1-12-4-2-3-10-7-15-16(9-10)11-8-13-5-6-14-11/h5-9,12H,2-4H2,1H3
• InChI Key： DUHNMNOYGNBQFO-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN=C2)C=C(CCCNC)C=N1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 375.6±42.0 °C(Predicted)
• pka: 10.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl({3-[1-(pyrazin-2-yl)-1H-pyrazol-4-yl]propyl})amine

Methyl({3-[1-(Pyrazin-2-yl)-1H-pyrazol-4-yl]propyl})amine (CAS No. 1521115-42-3): A Comprehensive Overview

Methyl({3-[1-(pyrazin-2-yl)-1H-pyrazol-4-yl]propyl})amine (CAS No. 1521115-42-3) is a specialized heterocyclic compound with a unique molecular structure that combines pyrazine and pyrazole moieties. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. Its molecular formula and structural features make it a valuable intermediate for developing novel bioactive molecules.

The compound's pyrazine-pyrazole hybrid structure is particularly interesting to researchers working on drug discovery and medicinal chemistry. Many scientists are exploring its potential as a building block for kinase inhibitors, which are crucial in developing treatments for various diseases. Recent studies have shown that similar structures exhibit promising biological activity, making this compound a subject of intense research in academic and industrial laboratories.

From a chemical properties perspective, methyl({3-[1-(pyrazin-2-yl)-1H-pyrazol-4-yl]propyl})amine demonstrates moderate solubility in common organic solvents, which facilitates its use in various synthetic applications. Its stability under normal laboratory conditions makes it suitable for diverse chemical transformations. The compound's amine functionality provides an excellent handle for further derivatization, allowing chemists to create a wide range of analogs for structure-activity relationship studies.

In the context of current research trends, this compound aligns well with the growing interest in nitrogen-containing heterocycles. The pharmaceutical industry continues to prioritize such structures due to their prevalence in approved drugs and their favorable drug-like properties. Recent publications in journals like the Journal of Medicinal Chemistry highlight the importance of pyrazine and pyrazole derivatives in developing new therapeutic agents.

The synthesis of methyl({3-[1-(pyrazin-2-yl)-1H-pyrazol-4-yl]propyl})amine typically involves multi-step procedures that showcase modern organic synthesis techniques. Researchers have developed efficient routes that emphasize atom economy and green chemistry principles, reflecting the current emphasis on sustainable chemical processes. These synthetic approaches often employ catalytic methods and microwave-assisted reactions to improve yields and reduce reaction times.

Analytical characterization of this compound utilizes advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the purity and identity of the material, which is crucial for research applications. The compound's spectroscopic fingerprints have been well-documented in the literature, providing valuable reference data for scientists working with this material.

In the field of materials science, researchers are investigating the potential of methyl({3-[1-(pyrazin-2-yl)-1H-pyrazol-4-yl]propyl})amine as a component in functional materials. Its conjugated system and nitrogen-rich structure make it interesting for applications in organic electronics and coordination chemistry. Some studies suggest possible uses in designing molecular sensors or catalysts, though these applications remain in the exploratory phase.

The commercial availability of CAS 1521115-42-3 through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends indicate growing demand for such fine chemicals, particularly from the pharmaceutical and biotechnology sectors. Suppliers typically offer this compound with detailed certificates of analysis and technical data sheets, ensuring researchers can obtain material of consistent quality.

From a regulatory perspective, methyl({3-[1-(pyrazin-2-yl)-1H-pyrazol-4-yl]propyl})amine is not currently classified as a controlled substance in major markets. However, researchers should always consult local regulations when working with any new chemical entity. Proper laboratory safety protocols should be followed when handling this compound, including the use of appropriate personal protective equipment and engineering controls.

Future research directions for this compound may include exploring its biological activity in more detail, developing improved synthetic routes, or investigating its potential in crystal engineering. The scientific community continues to show strong interest in such nitrogen-rich heterocycles, and CAS 1521115-42-3 represents an interesting case study in this important class of compounds.

For researchers seeking additional information about methyl({3-[1-(pyrazin-2-yl)-1H-pyrazol-4-yl]propyl})amine, numerous resources are available in the scientific literature. Recent patents and publications describe various applications and derivatives of this core structure. As with any specialized chemical, collaboration with experienced synthetic chemists and thorough literature review are recommended when planning work with this interesting compound.